Physicochemical Property Shift: Gem-Dimethyl Substitution on the Cyclohexyl Ring Increases Boiling Point and Reduces Density Relative to the Unsubstituted Parent
The introduction of geminal dimethyl groups at the C4 position of the cyclohexyl ring in 3-(4,4-dimethylcyclohexyl)propan-1-ol produces a measurable physicochemical shift compared to the unsubstituted parent compound 3-cyclohexylpropan-1-ol (CAS 1124-63-6). The target compound exhibits a predicted density of 0.866 ± 0.06 g/cm³ and a predicted boiling point of 228.6 ± 8.0 °C, whereas 3-cyclohexylpropan-1-ol has an experimentally determined density of 0.91–0.94 g/cm³ and a boiling point of 218–223 °C [1]. This represents a density reduction of approximately 0.05–0.07 g/cm³ and a boiling point elevation of roughly 6–10 °C attributable to the gem-dimethyl substitution. The XLogP3 value of 3.6 for the target compound indicates substantially enhanced hydrophobicity relative to the unsubstituted parent [1].
Δ BP ≈ +8 °C
| Evidence Dimension | Predicted vs. experimental density and boiling point; hydrophobicity (XLogP3) |
|---|---|
| Target Compound Data | Density: 0.866 ± 0.06 g/cm³ (predicted); BP: 228.6 ± 8.0 °C (predicted); XLogP3: 3.6 |
| Comparator Or Baseline | 3-Cyclohexylpropan-1-ol (CAS 1124-63-6): Density: 0.91–0.94 g/cm³ (experimental); BP: 218–223 °C (experimental); MW: 142.24 g/mol |
| Quantified Difference | Δ Density ≈ –0.05 to –0.07 g/cm³; Δ BP ≈ +6 to +10 °C; Δ MW = +28.05 g/mol |
| Conditions | Target data predicted via ACD/Labs Percepta (reported on kuujia.com); comparator data from multiple experimental vendor specifications and literature |
Why This Matters
The reduced density and elevated boiling point directly impact distillation separation parameters, solvent compatibility, and formulation volatility — critical factors for selecting between these compounds in synthetic or formulation workflows where the unsubstituted parent would behave differently.
- [1] Kuujia.com. CAS No. 911128-41-1 — 3-(4,4-Dimethylcyclohexyl)propan-1-ol: Computed Properties. https://www.kuujia.com/cas-911128-41-1.html (accessed 2026). View Source
